Cas no 52009-50-4 (calcium phenylglyoxylate)

• Product Name: calcium phenylglyoxylate
• CAS No: 52009-50-4
• MF: C₁₆H₁₀CaO₆
• MW: 338.3250041008
• CID: 936222
• PubChem ID: 21149467
• Update Time: 2025-04-19

calcium phenylglyoxylate Chemical and Physical Properties

Names and Identifiers

• calcium phenylglyoxylate
• calcium,2-oxo-2-phenylacetate
• benzeneacetate, alpha-oxo-, calcium salt
• 52009-50-4
• EINECS 257-601-8
• 663V2TTT5W
• Benzeneacetic acid, alpha-oxo-, calcium salt (2:1)
• DTXSID80199981
• NS00089686
• ANCMHDZMDGOGAX-UHFFFAOYSA-L

• Inchi： 1S/2C8H6O3.Ca/c2*9-7(8(10)11)6-4-2-1-3-5-6;/h2*1-5H,(H,10,11);/q;;+2/p-2
• InChI Key： ANCMHDZMDGOGAX-UHFFFAOYSA-L
• SMILES： [Ca+2].O=C(C(=O)[O-])C1C=CC=CC=1.O=C(C(=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 338.0103
• Monoisotopic Mass: 338.0103289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 114.4